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Compound of Interest

Compound Name: 5-Bromothiophene-2-boronic acid

Cat. No.: B068155 Get Quote

5-Bromothiophene-2-boronic Acid: A Technical
Guide for Researchers
An In-depth Guide to the Commercial Availability, Physicochemical Properties, and Synthetic

Applications of a Key Building Block in Pharmaceutical and Materials Science Research.

Introduction
5-Bromothiophene-2-boronic acid is a versatile heterocyclic organic compound that has

garnered significant attention in the fields of medicinal chemistry and materials science. Its

unique structural features, comprising a thiophene ring functionalized with both a bromo group

and a boronic acid moiety, render it an invaluable building block for the synthesis of a diverse

array of complex molecules. The bromine atom serves as a reactive handle for various cross-

coupling reactions, while the boronic acid group is a quintessential partner in Suzuki-Miyaura

coupling reactions, a cornerstone of modern carbon-carbon bond formation. This technical

guide provides a comprehensive overview of the commercial availability, key physicochemical

properties, and established experimental protocols for the utilization of 5-bromothiophene-2-
boronic acid, tailored for researchers, scientists, and drug development professionals.

Commercial Availability and Suppliers
5-Bromothiophene-2-boronic acid is readily available from a multitude of chemical suppliers

worldwide, catering to both research and bulk-scale requirements. The compound is typically
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offered at purities of 95% or higher. When sourcing this reagent, it is crucial to obtain and

review the supplier's Certificate of Analysis (CoA) to confirm the purity and identity of the

material.

Key suppliers for 5-Bromothiophene-2-boronic acid include:

Sigma-Aldrich (Merck): A leading global supplier of research chemicals, offering various

grades and quantities.[1]

Conier Chem & Pharma Limited: A trader specializing in a wide range of chemical products.

Beijing Pure Chem Co., Ltd.: A supplier based in China offering competitive pricing.[2]

Apollo Scientific: A UK-based supplier of fine chemicals for research and development.[3]

ChemicalBook: An online platform that connects buyers with numerous chemical

manufacturers and suppliers.[4]

Wuhan Chemwish Technology Co., Ltd: A supplier of pharmaceutical intermediates and other

fine chemicals.

Pricing can vary significantly based on the supplier, quantity, and purity. It is advisable to

request quotes from multiple vendors to ensure competitive pricing for your research needs.

Physicochemical and Safety Data
A thorough understanding of the physicochemical properties and safety information is

paramount for the proper handling, storage, and application of 5-bromothiophene-2-boronic
acid. This data is typically available on the supplier's website, Safety Data Sheet (SDS), and

Certificate of Analysis (CoA).
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Property Value Source

CAS Number 162607-17-2 [1]

Molecular Formula C₄H₄BBrO₂S [1]

Molecular Weight 206.85 g/mol [1]

Appearance
White to off-white or light

yellow solid/powder
[1]

Melting Point 95-100 °C (lit.) [1][4]

Purity ≥95% [1]

Storage Temperature 2-8°C [1]

Solubility

Soluble in organic solvents

such as methanol, ethanol,

and dimethyl sulfoxide.

Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

Precautionary Statements

P261 (Avoid breathing

dust/fume/gas/mist/vapors/spr

ay), P280 (Wear protective

gloves/protective clothing/eye

protection/face protection),

P305+P351+P338 (IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.)

[3]

Note: Always consult the latest Safety Data Sheet (SDS) from your supplier for the most up-to-

date and comprehensive safety information before handling this chemical.
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Experimental Protocols
5-Bromothiophene-2-boronic acid is a key reactant in several types of palladium-catalyzed

cross-coupling reactions, most notably the Suzuki-Miyaura and Sonogashira reactions.[1][4]

These reactions are fundamental in the synthesis of biaryl and aryl-alkyne compounds, which

are common motifs in pharmaceutically active molecules and organic electronic materials.

Representative Suzuki-Miyaura Cross-Coupling Protocol
This protocol provides a general procedure for the Suzuki-Miyaura coupling of 5-
bromothiophene-2-boronic acid with an aryl bromide. The conditions may require

optimization depending on the specific aryl halide used.

Materials:

5-Bromothiophene-2-boronic acid

Aryl bromide (1.0 equivalent)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equivalents)[5]

Solvent (e.g., 1,4-Dioxane/Water (4:1) or Toluene/Ethanol/Water mixture)[5]

Inert gas (Nitrogen or Argon)

Standard laboratory glassware (flame-dried)

Magnetic stirrer and heating plate

Procedure:

Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add

5-bromothiophene-2-boronic acid (1.1 - 1.5 equivalents), the aryl bromide (1.0 equivalent),

the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2-3

equivalents).[5]
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Inert Atmosphere: Seal the flask with a septum and purge with an inert gas (nitrogen or

argon) for 10-15 minutes.

Solvent Addition: Add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1 ratio)

via syringe.[5]

Reaction: Heat the reaction mixture to 80-100°C and stir vigorously for 12-24 hours.[5]

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or

Gas Chromatography-Mass Spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Add water to the

reaction mixture and extract with an organic solvent such as ethyl acetate or diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate

(Na₂SO₄) or magnesium sulfate (MgSO₄).

Purification: Filter the solution and concentrate the solvent under reduced pressure. Purify

the crude product by column chromatography on silica gel using an appropriate solvent

system (e.g., hexane/ethyl acetate).

Visualizations
Experimental Workflow for Suzuki-Miyaura Coupling
The following diagram illustrates a typical experimental workflow for a Suzuki-Miyaura cross-

coupling reaction using 5-bromothiophene-2-boronic acid.

Preparation
Reaction Work-up & Purification

Weigh Reagents:
- 5-Bromothiophene-2-boronic acid

- Aryl Halide
- Palladium Catalyst

- Base

Prepare Flame-Dried
Glassware Degas Solvent Assemble Reaction

under Inert Atmosphere Add Degassed Solvent Heat and Stir
(80-100°C, 12-24h)

Monitor Reaction
(TLC/GC-MS)

Quench Reaction
with Water

Extract with
Organic Solvent

Dry Organic Layer
(Na₂SO₄) Concentrate in vacuo Purify by Column

Chromatography productFinal Product

Click to download full resolution via product page

Suzuki-Miyaura Coupling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_2_Bromo_5_2_ethylhexyl_thiophene.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Suzuki_Coupling_of_2_Bromo_5_2_ethylhexyl_thiophene.pdf
https://www.benchchem.com/product/b068155?utm_src=pdf-body
https://www.benchchem.com/product/b068155?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068155?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Role in Drug Discovery and Development
5-Bromothiophene-2-boronic acid and its derivatives are crucial in the synthesis of novel

bioactive molecules. The thiophene scaffold is a well-established isostere for the benzene ring

in medicinal chemistry, often leading to improved pharmacokinetic and pharmacodynamic

properties. The following diagram illustrates the logical relationship of this building block in a

typical drug discovery pipeline.
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Conclusion
5-Bromothiophene-2-boronic acid stands out as a critical and versatile reagent for

researchers in both academia and industry. Its commercial availability, coupled with well-

established reactivity in robust cross-coupling reactions, makes it an attractive starting material

for the synthesis of a wide range of functionalized thiophene derivatives. The information and

protocols provided in this guide are intended to facilitate its effective use in the laboratory,

empowering scientists to accelerate their research in drug discovery, materials science, and

beyond. As with any chemical reagent, adherence to proper safety protocols is essential for its

handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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